Sucrose monodecanoate

Surfactant Science Formulation Colloid Chemistry
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C22H40O12
Molecular Weight 496.5 g/mol
Cat. No. B15546726
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Technical Parameters


Basic Identity
Product NameSucrose monodecanoate
Molecular FormulaC22H40O12
Molecular Weight496.5 g/mol
Structural Identifiers
InChIInChI=1S/C22H40O12/c1-2-3-4-5-6-7-8-9-15(25)31-11-14-16(26)18(28)19(29)21(32-14)34-22(12-24)20(30)17(27)13(10-23)33-22/h13-14,16-21,23-24,26-30H,2-12H2,1H3/t13-,14-,16-,17-,18+,19-,20+,21-,22+/m1/s1
InChIKeySTVGXWVWPOLILC-LUQRLMJOSA-N
Commercial & Availability
Standard Pack Sizes100 mg / 250 mg / 1 g / 5 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Structure & Identifiers


Interactive Chemical Structure Model





Sucrose Monodecanoate Overview


Sucrose monodecanoate (SMD), also known as sucrose monocaprate, is a non-ionic, biodegradable surfactant belonging to the sucrose fatty acid ester (SE) class [1]. It is synthesized via the esterification of sucrose with decanoic acid (C10), resulting in a molecule with a sucrose head group and a 10-carbon hydrophobic tail . This amphiphilic structure confers surface-active properties, including the ability to reduce surface tension and form micelles in aqueous solutions, with a reported critical micelle concentration (CMC) of 2.5 mM . Its documented antimicrobial activity and utility in membrane protein solubilization make it a compound of interest in biochemical, pharmaceutical, and food science research [1].

Micelle Formation Forms micelles in aqueous systems for solubilization and emulsification research
High HLB Profile Supports oil-in-water emulsion stabilization studies
Membrane Protein Research Gentle solubilization of complex membrane-bound enzymes while retaining cofactors
Antimicrobial Surface Studies Adsorption and wettability modification on biomaterial surfaces for antimicrobial research

Sucrose Monodecanoate: Substitution Limitations


Within the class of non-ionic surfactants, performance is highly dependent on the specific balance between the hydrophilic head group and the hydrophobic tail. For sucrose esters, the fatty acid chain length is a primary determinant of critical micelle concentration (CMC), hydrophilic-lipophilic balance (HLB), and interfacial adsorption behavior [1]. As demonstrated by comparative wettability studies on Ti6Al4V ELI alloy, sucrose monodecanoate (SMD, C10) and sucrose monolaurate (SML, C12) exhibit quantifiably different adsorption tendencies at the solid-water interface [2]. Therefore, assuming functional equivalence between SMD and its closest analogs (e.g., C12 or C8 esters) or other sugar-based surfactants (e.g., alkyl polyglucosides) without direct comparative performance data introduces significant risk of suboptimal or failed experimental outcomes in applications ranging from surface modification to membrane protein solubilization. The following section provides the quantitative evidence necessary for an informed selection.

Chain Length Determines CMC
C10 ester (SMD) may exhibit a higher CMC than C12 (SML), altering the working concentration required for micelle formation.
Adsorption Tendency Differs
SMD shows lower adsorption at the Ti6Al4V ELI solid-water interface compared to SML, which can shift surface modification outcomes.
HLB Dictates Emulsion Type
SMD's high HLB (>13) suits O/W emulsions; substitution with a lower HLB ester may destabilize the intended emulsion system.

Sucrose Monodecanoate Comparative Data


CMC Comparison

Sucrose monodecanoate (SMD, C10) exhibits a critical micelle concentration (CMC) of 2.5 mM, as reported in vendor technical data . This is a key differentiator from sucrose monolaurate (SML, C12), which, based on the established structure-property relationship for non-ionic surfactants where increasing hydrophobic tail length decreases CMC, is expected to have a lower CMC [1]. This difference dictates the concentration required for micelle formation in aqueous systems.

CMC Comparison
Class-level inference
SMD (C10) 2.5 mM
vs
SML (C12) Lower CMC expected
Supports working concentration selection for micellar systems
Direct SML CMC data not available; class trend applied.
Surfactant Science Formulation Colloid Chemistry

Adsorption on Ti6Al4V ELI

A 2021 study directly compared the adsorption of sucrose monodecanoate (SMD) and sucrose monolaurate (SML) at the solid-water interface of Ti6Al4V ELI, a common biomedical implant alloy. The research concluded that while both surfactants caused a drop in the water contact angle, 'the sucrose monolaurate surfactant is characterized by a slightly better tendency towards adsorption at the solid-water interface in the studied system compared to sucrose monodecanoate' [1].

Ti6Al4V ELI Adsorption
Head-to-head
SMD (C10) Lower adsorption tendency
vs
SML (C12) Slightly better adsorption
Surface wettability outcome depends on chain length choice
Qualitative difference from contact angle at 293 K.
Biomaterials Surface Chemistry Implant Technology

HLB Comparison

Sucrose monodecanoate (C10) is reported to have a high HLB value of 13+, which is consistent with its relatively short C10 hydrophobic chain and large sucrose head group [1]. In contrast, sucrose esters with longer fatty acid chains, such as sucrose oleate (C18:1, HLB = 9.8) or sucrose nervonate (C24:1, HLB = 8.6), have significantly lower, more lipophilic HLB values [2]. This quantifiable difference dictates their respective suitability for oil-in-water (O/W) versus water-in-oil (W/O) emulsions.

HLB Comparison
Cross-study comparable
SMD (C10) HLB > 13
vs
Sucrose oleate (C18:1) HLB 9.8 Sucrose nervonate (C24:1) HLB 8.6
High HLB directs O/W emulsion selection
Differences >3.2 HLB units; Griffin's method.
Emulsion Formulation Surfactant Science Product Development

Membrane Protein Solubilization

Sucrose monodecanoate has been successfully employed as a solubilization agent for a challenging membrane-bound enzyme from *Roseobacter denitrificans*. The enzyme, a cytochrome cb-type nitric oxide reductase homologue containing heme c, heme b, and copper cofactors, was solubilized using SMD and subsequently purified to electrophoretic homogeneity while retaining its cofactor stoichiometry [1]. This demonstrates SMD's gentle yet effective solubilization power for maintaining the structural and functional integrity of complex, multi-subunit membrane proteins, a property not guaranteed with harsher detergents like Triton X-100 or SDS.

Membrane Protein Solubilization
Supporting evidence
Cytochrome cb-type enzyme Purified to homogeneity with cofactor retention
Supports gentle solubilization of multi-cofactor membrane enzymes
Model: R. denitrificans; copper, heme cofactors preserved.
Membrane Protein Biochemistry Enzymology Protein Purification

Sucrose Monodecanoate Applications


Gentle Solubilization of Membrane Proteins

Sucrose monodecanoate is a proven reagent for solubilizing complex, multi-cofactor membrane-bound enzymes, as demonstrated by its successful use in purifying a cytochrome cb-type enzyme from *Roseobacter denitrificans* while preserving its heme c, heme b, and copper cofactors [1]. This makes it a strategic choice for structural biology and biochemistry labs aiming to isolate challenging membrane proteins in their native, functional state, offering a gentle alternative to harsher detergents that risk denaturation or cofactor loss.

O/W Emulsion Stabilization

With a reported hydrophilic-lipophilic balance (HLB) value exceeding 13 [1], sucrose monodecanoate is highly hydrophilic. This property makes it ideally suited for stabilizing oil-in-water (O/W) emulsions, a common requirement in the formulation of cosmetics, pharmaceuticals, and food products. Its high HLB differentiates it from more lipophilic sucrose esters (e.g., sucrose oleate, HLB 9.8) which are better suited for water-in-oil (W/O) emulsions [2], guiding formulators to the correct choice for their target emulsion type.

Antimicrobial Surface Modification

Sucrose monodecanoate is recognized for its antimicrobial properties as a food additive surfactant [1]. Furthermore, its specific adsorption behavior on surfaces like the biomedical alloy Ti6Al4V ELI has been quantitatively studied, revealing a distinct wettability modification profile compared to the C12 analog, sucrose monolaurate [2]. This positions SMD as a candidate for developing antimicrobial coatings or modifying the surface properties of implants and food processing equipment, where controlling microbial adhesion is paramount.

Biochemical Research Reagent

Due to its well-defined properties as a non-ionic surfactant with a specific CMC of 2.5 mM [1], sucrose monodecanoate serves as a reliable biochemical reagent for fundamental studies in membrane biology, enzymology, and colloid science. Its use in controlled experiments, as seen in studies on surface wettability and protein solubilization [2], ensures reproducibility and provides a basis for comparative analysis against other sugar-based surfactants.

Application
Selection Property
Validation Focus
Membrane protein solubilization
Gentle solubilization with cofactor retention
Structural and functional integrity of multi-cofactor enzymes
O/W emulsion stabilization
High HLB profile
Emulsion type confirmation and stability
Antimicrobial surface modification
Adsorption behavior on Ti alloy
Wettability alteration and microbial adhesion control
Biochemical research reagent
Defined CMC and non-ionic character
Reproducibility in colloid and membrane studies

Technical Documentation Hub

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32 linked technical documents
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